molecular formula C9H8FNO3 B14828388 5-Cyclopropoxy-2-fluoroisonicotinic acid CAS No. 1243461-13-3

5-Cyclopropoxy-2-fluoroisonicotinic acid

Cat. No.: B14828388
CAS No.: 1243461-13-3
M. Wt: 197.16 g/mol
InChI Key: RTTDDLOJYDLYCS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Cyclopropoxy-2-fluoroisonicotinic acid is a substituted pyridine derivative characterized by a cyclopropoxy group at the 5-position and a fluorine atom at the 2-position of the isonicotinic acid backbone. The cyclopropoxy group introduces steric constraints and metabolic stability, while the fluorine atom enhances electronegativity and bioavailability.

Properties

CAS No.

1243461-13-3

Molecular Formula

C9H8FNO3

Molecular Weight

197.16 g/mol

IUPAC Name

5-cyclopropyloxy-2-fluoropyridine-4-carboxylic acid

InChI

InChI=1S/C9H8FNO3/c10-8-3-6(9(12)13)7(4-11-8)14-5-1-2-5/h3-5H,1-2H2,(H,12,13)

InChI Key

RTTDDLOJYDLYCS-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=CN=C(C=C2C(=O)O)F

Origin of Product

United States

Preparation Methods

The synthesis of 5-Cyclopropoxy-2-fluoroisonicotinic acid involves several steps. One common method includes the reaction of 2-fluoroisonicotinic acid with cyclopropanol under specific conditions to introduce the cyclopropoxy group. The reaction typically requires a catalyst and controlled temperature to ensure the desired product is obtained with high purity . Industrial production methods often involve optimizing these reaction conditions to maximize yield and minimize by-products.

Chemical Reactions Analysis

5-Cyclopropoxy-2-fluoroisonicotinic acid undergoes various chemical reactions, including:

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium methoxide. The major products formed depend on the specific reaction conditions and reagents used.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-2-fluoroisonicotinic acid involves its interaction with specific molecular targets. The compound can act as a ligand, binding to metal ions and forming coordination complexes. These complexes can exhibit unique properties, such as enhanced luminescence or catalytic activity . The pathways involved in these interactions depend on the specific application and the nature of the metal ions or other molecules involved.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following compounds share structural similarities with 5-cyclopropoxy-2-fluoroisonicotinic acid, differing primarily in substituents at the 5- and 2-positions:

5-(3-Fluorophenyl)-2-hydroxyisonicotinic Acid (CAS 1267011-08-4)
  • Structure : Features a 3-fluorophenyl group at the 5-position and a hydroxyl group at the 2-position.
  • Molecular Formula: C₁₂H₈FNO₃ .
  • Key Properties :
    • The 3-fluorophenyl group enhances aromatic interactions in target binding, making it relevant in drug design for neurological targets .
    • The hydroxyl group at position 2 increases hydrogen-bonding capacity but may reduce metabolic stability compared to fluorine.
5-(2-Formylphenyl)-2-hydroxyisonicotinic Acid (CAS 1261922-75-1)
  • Structure : Contains a 2-formylphenyl group at the 5-position and a hydroxyl group at the 2-position.
  • Molecular Formula: C₁₃H₉NO₄ .
  • Key Properties :
    • The formyl group at the phenyl ring introduces electrophilic reactivity, enabling covalent binding to biological targets .
    • Similar to the fluorophenyl analog, the hydroxyl group at position 2 limits lipophilicity but enhances solubility in polar solvents.
5-Cyclopropoxy-2-fluoroisonicotinic Acid (Hypothetical Comparison)
  • Structure : Cyclopropoxy group (sterically bulky) at 5-position and fluorine at 2-position.
  • Expected Molecular Formula: C₁₀H₈FNO₃ (theoretical).
  • Hypothesized Properties :
    • The cyclopropoxy group may improve metabolic resistance compared to phenyl-based substituents .
    • Fluorine at position 2 enhances membrane permeability and reduces oxidative metabolism.

Comparative Data Table

Property 5-(3-Fluorophenyl)-2-hydroxyisonicotinic Acid 5-(2-Formylphenyl)-2-hydroxyisonicotinic Acid 5-Cyclopropoxy-2-fluoroisonicotinic Acid (Theoretical)
CAS Number 1267011-08-4 1261922-75-1 Not reported
Molecular Formula C₁₂H₈FNO₃ C₁₃H₉NO₄ C₁₀H₈FNO₃
Substituent at Position 5 3-Fluorophenyl 2-Formylphenyl Cyclopropoxy
Substituent at Position 2 Hydroxyl Hydroxyl Fluorine
Key Functional Groups Fluorophenyl, Hydroxyl Formyl, Hydroxyl Cyclopropoxy, Fluorine
Lipophilicity (LogP) Moderate (~2.1) Moderate (~1.8) High (estimated >2.5)
Metabolic Stability Low (hydroxyl susceptible to conjugation) Low (formyl prone to oxidation) High (fluorine and cyclopropoxy resist degradation)

Research Findings and Implications

  • Bioactivity :
    • Fluorophenyl and formylphenyl analogs show promise in targeting enzymes like proteases or kinases due to aromatic and electrophilic interactions .
    • The cyclopropoxy-fluoro variant is theorized to exhibit superior target engagement in hydrophobic binding pockets, such as those in bacterial efflux pumps.
  • Synthetic Challenges: Cyclopropoxy groups require specialized reagents (e.g., cyclopropanol derivatives) for introduction, increasing synthesis complexity compared to phenyl-based analogs.
  • Thermodynamic Stability :
    • Cyclopropane’s ring strain may lead to lower thermal stability compared to planar phenyl substituents, necessitating formulation optimizations.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.